Cas no 127640-49-7 (Butanedioic acid,mono[(2R)-2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl] ester)

• Product Name: Butanedioic acid,mono[(2R)-2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl] ester
• CAS No: 127640-49-7
• MF: C₄₃H₇₆O₈
• MW: 721.058754920959
• CID: 1221522
• PubChem ID: 46907864
• Update Time: 2025-04-20

Butanedioic acid,mono[(2R)-2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl] ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,mono[(2R)-2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl] ester
• 4-[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-4-oxobutanoic acid
• DTXSID50677180
• 1,2-dioleoyl-sn-glycero-3-succinate
• 4-((R)-2,3-Bis(oleoyloxy)propoxy)-4-oxobutanoic acid
• 4-[(2R)-2,3-Bis{[(9Z)-octadec-9-enoyl]oxy}propoxy]-4-oxobutanoic acid
• 127640-49-7
• 18:1 DGS, 1,2-dioleoyl-sn-glycero-3-succinate, chloroform
• SCHEMBL345409

• Inchi： 1S/C43H76O8/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41(46)49-37-39(38-50-42(47)36-35-40(44)45)51-43(48)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,39H,3-16,21-38H2,1-2H3,(H,44,45)/b19-17-,20-18-/t39-/m1/s1
• InChI Key： VZGIZLLBNVAMQT-NYVOMTAGSA-N
• SMILES： O(C(CCCCCCC/C=C\CCCCCCCC)=O)[C@@H](COC(CCC(=O)O)=O)COC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 720.55401938g/mol
• Monoisotopic Mass: 720.55401938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 51
• Rotatable Bond Count: 41
• Complexity: 896
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Color/Form: 10 mg/mL (870314C-25mg)
  25 mg/mL (870314C-200mg)

Butanedioic acid,mono[(2R)-2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl] ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C